Cas no 2248302-03-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-methyl-2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-methyl-2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetate
• CAS No: 2248302-03-4
• MF: C₁₈H₁₂N₂O₅S
• MW: 368.363283157349
• CID: 5835599
• PubChem ID: 165730399
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-methyl-2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-methyl-2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetate
• 2248302-03-4
• EN300-6519139

• Inchi： 1S/C18H12N2O5S/c1-10-13(19-16(24-10)14-7-4-8-26-14)9-15(21)25-20-17(22)11-5-2-3-6-12(11)18(20)23/h2-8H,9H2,1H3
• InChI Key： JXSHJVCLYNPAHR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC(=C(C)O1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 368.04669266g/mol
• Monoisotopic Mass: 368.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-methyl-2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-methyl-2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetate (CAS: 2248302-03-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-methyl-2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetate (CAS: 2248302-03-4) has recently emerged as a subject of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining isoindole and oxazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound. The researchers employed a multi-step process involving the coupling of 5-methyl-2-(thiophen-2-yl)-1,3-oxazole-4-carboxylic acid with 1,3-dioxoisoindolin-2-yl acetate under optimized conditions. This advancement is critical for scaling up production and ensuring consistency in pharmacological studies.

Pharmacological evaluations have revealed that this compound exhibits potent anti-inflammatory and anticancer activities. In vitro studies demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preclinical models have shown that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. These findings were highlighted in a recent paper in Bioorganic & Medicinal Chemistry Letters (2024), which emphasized the compound's dual mechanism of action.

Further investigations into the molecular mechanisms underlying its biological effects have identified the compound's interaction with specific cellular targets. For instance, it has been shown to modulate the activity of protein kinases involved in cell proliferation and survival pathways. This insight was corroborated by structural-activity relationship (SAR) studies, which linked the compound's efficacy to its distinct chemical scaffold. Such detailed mechanistic understanding is essential for optimizing its therapeutic profile and minimizing off-target effects.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Recent efforts have focused on derivatization and formulation strategies to enhance its pharmacokinetic properties. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-methyl-2-(thiophen-2-yl)-1,3-oxazol-4-yl]acetate represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted biological activities and unique structural attributes make it a valuable candidate for further investigation. Continued research efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining challenges in its development.